Cas no 1251328-62-7 (1-(3-ethoxypropyl)-3-methylpiperidin-4-amine)

• Product Name: 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine
• CAS No: 1251328-62-7
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 4581944
• Update Time: 2025-06-09

1-(3-ethoxypropyl)-3-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine, Mixture of diastereomers
• 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine

• Inchi： 1S/C11H24N2O/c1-3-14-8-4-6-13-7-5-11(12)10(2)9-13/h10-11H,3-9,12H2,1-2H3
• InChI Key： AMSJCLFYWQBSTK-UHFFFAOYSA-N
• SMILES： N1(CCCOCC)CCC(N)C(C)C1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 278.7±35.0 °C at 760 mmHg
• Flash Point: 122.3±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-ethoxypropyl)-3-methylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine

Introduction to 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine (CAS No. 1251328-62-7) and Its Emerging Applications in Chemical Biology

1-(3-ethoxypropyl)-3-methylpiperidin-4-amine, identified by its CAS number 1251328-62-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative exhibits a unique combination of functional groups, including an ethoxypropyl side chain and a methyl substituent, which contribute to its diverse chemical properties and potential biological activities. The compound’s molecular framework suggests its utility in the development of novel therapeutic agents, particularly in the context of modulating neurological and cardiovascular pathways.

The 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine structure is characterized by its rigid piperidine core, which serves as a scaffold for further derivatization and functionalization. This core motif is frequently employed in medicinal chemistry due to its ability to engage with biological targets such as enzymes and receptors. The presence of the 3-methyl group enhances the compound’s lipophilicity, facilitating membrane permeability, while the 3-ethoxypropyl side chain introduces additional binding pockets for interaction with biological macromolecules. Such features make it a promising candidate for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine towards various biological targets. Studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammation and neurodegeneration, making it a potential lead compound for therapeutic intervention in chronic diseases. The ethoxypropyl moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their pharmacological efficacy.

In vitro studies have demonstrated the compound’s ability to modulate signaling pathways associated with cell proliferation and apoptosis. The methyl group at the 3-position of the piperidine ring appears to play a critical role in stabilizing the compound’s conformation, thereby enhancing its interactions with biological targets. These findings align with emerging research trends that highlight the importance of piperidine derivatives in addressing unmet medical needs.

The synthesis of 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production.

From a regulatory perspective, 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine (CAS No. 1251328-62-7) does not fall under any restricted categories, facilitating its use in research and development without stringent regulatory hurdles. This freedom allows researchers to explore its potential applications more freely, contributing to innovation in drug discovery programs.

The growing interest in this compound underscores its significance as a building block for novel therapeutics. Its structural versatility enables chemists to generate derivatives with tailored properties for specific therapeutic indications. As research progresses, it is anticipated that 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine will play an increasingly pivotal role in addressing complex biological challenges.

Future directions in the study of this compound may include exploring its role in preclinical models to validate its pharmacological profile further. Additionally, investigating its interactions with other bioactive molecules could uncover synergistic effects that enhance therapeutic outcomes. The integration of high-throughput screening technologies will likely accelerate the identification of new applications for this versatile piperidine derivative.

In conclusion, 1-(3-ethoxypropyl)-3-methylpiperidin-4-amine represents a compelling subject of study due to its unique structural features and potential biological activities. Its synthesis, characterization, and exploration in drug discovery highlight its importance as a chemical entity with broad applicability across multiple therapeutic domains. As research continues to unfold, this compound is poised to make significant contributions to advancements in chemical biology and pharmaceutical science.